Cas no 2680741-27-7 (benzyl N-(6-chloro-2-hydroxy-4-phenylquinolin-3-yl)carbamate)

• Product Name: benzyl N-(6-chloro-2-hydroxy-4-phenylquinolin-3-yl)carbamate
• CAS No: 2680741-27-7
• MF: C₂₃H₁₇ClN₂O₃
• MW: 404.845684766769
• CID: 5624825
• PubChem ID: 165924092
• Update Time: 2025-06-09

benzyl N-(6-chloro-2-hydroxy-4-phenylquinolin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(6-chloro-2-hydroxy-4-phenylquinolin-3-yl)carbamate
• 2680741-27-7
• EN300-28303402

• Inchi： 1S/C23H17ClN2O3/c24-17-11-12-19-18(13-17)20(16-9-5-2-6-10-16)21(22(27)25-19)26-23(28)29-14-15-7-3-1-4-8-15/h1-13H,14H2,(H,25,27)(H,26,28)
• InChI Key： KBTWTVRVEJKNSY-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C1C=CC=CC=1)=C(C(N2)=O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 404.0927701g/mol
• Monoisotopic Mass: 404.0927701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 67.4Ų

Additional information on benzyl N-(6-chloro-2-hydroxy-4-phenylquinolin-3-yl)carbamate

Comprehensive Overview of Benzyl N-(6-Chloro-2-Hydroxy-4-Phenylquinolin-3-Yl)Carbamate (CAS No. 2680741-27-7)

Benzyl N-(6-chloro-2-hydroxy-4-phenylquinolin-3-yl)carbamate (CAS No. 2680741-27-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This quinoline derivative is characterized by the presence of a chloro substituent at the 6-position, a hydroxy group at the 2-position, and a phenyl ring at the 4-position, all of which contribute to its distinct chemical behavior. The compound's carbamate functional group further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for quinoline-based compounds has surged, driven by their widespread use in drug discovery and material science. Researchers are particularly interested in benzyl N-(6-chloro-2-hydroxy-4-phenylquinolin-3-yl)carbamate due to its potential role in the development of novel therapeutic agents. Its structural motifs are often explored for their anti-inflammatory, antimicrobial, and anticancer properties, aligning with current trends in precision medicine and targeted drug delivery systems.

The synthesis of CAS No. 2680741-27-7 involves multi-step organic reactions, including condensation, cyclization, and functional group modifications. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. This compound's stability under various conditions makes it suitable for further derivatization, a feature highly sought after in medicinal chemistry and bioconjugation studies.

From an industrial perspective, benzyl N-(6-chloro-2-hydroxy-4-phenylquinolin-3-yl)carbamate is often discussed in forums and publications focusing on high-value chemical intermediates. Its applications extend to fluorescence probes and molecular sensors, where its quinoline core acts as a versatile scaffold. These attributes have led to increased searches for "quinoline carbamate derivatives" and "CAS 2680741-27-7 suppliers" across scientific databases and commercial platforms.

Environmental and regulatory considerations are also critical when handling this compound. While it is not classified as hazardous, proper storage conditions—such as protection from light and moisture—are recommended to maintain its integrity. Researchers frequently inquire about "safe handling of quinoline derivatives" and "stability of carbamate compounds," reflecting the growing emphasis on laboratory safety and sustainable practices.

In summary, benzyl N-(6-chloro-2-hydroxy-4-phenylquinolin-3-yl)carbamate (CAS No. 2680741-27-7) represents a compelling area of study for chemists and pharmacologists alike. Its multifaceted applications, coupled with rising interest in heterocyclic chemistry, position it as a compound of enduring relevance in both academic and industrial settings.